Cas no 1803689-93-1 (2-Amino-5-(bromomethyl)-6-(difluoromethyl)pyridine-3-carboxaldehyde)

• Product Name: 2-Amino-5-(bromomethyl)-6-(difluoromethyl)pyridine-3-carboxaldehyde
• CAS No: 1803689-93-1
• MF: C₈H₇BrF₂N₂O
• MW: 265.054787874222
• CID: 4856947
• Update Time: 2025-11-06

2-Amino-5-(bromomethyl)-6-(difluoromethyl)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(bromomethyl)-6-(difluoromethyl)pyridine-3-carboxaldehyde

• Inchi： 1S/C8H7BrF2N2O/c9-2-4-1-5(3-14)8(12)13-6(4)7(10)11/h1,3,7H,2H2,(H2,12,13)
• InChI Key： FUDFLVKTOABUIV-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C=O)=C(N)N=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 1.7
• Topological Polar Surface Area: 56

Additional information on 2-Amino-5-(bromomethyl)-6-(difluoromethyl)pyridine-3-carboxaldehyde

2-Amino-5-(bromomethyl)-6-(difluoromethyl)pyridine-3-carboxaldehyde

The compound 2-Amino-5-(bromomethyl)-6-(difluoromethyl)pyridine-3-carboxaldehyde, with the CAS number 1803689-93-1, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include an amino group at position 2, a bromomethyl substituent at position 5, a difluoromethyl group at position 6, and a carboxaldehyde moiety at position 3. These functional groups contribute to its versatile reactivity and potential applications in various chemical and biological systems.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. The presence of the amino group and the carboxaldehyde moiety allows for the formation of hydrogen bonds, which are critical in drug design for enhancing bioavailability and target specificity. Moreover, the bromomethyl and difluoromethyl substituents introduce electronic and steric effects that can modulate the compound's interactions with biological targets. For instance, researchers have explored its potential as a lead compound in anti-cancer drug discovery, where it has shown promising activity against various cancer cell lines.

In addition to its medicinal applications, this compound has also been investigated for its role in advanced materials science. The unique combination of functional groups makes it an ideal candidate for use in polymer synthesis and as a building block for constructing complex molecular architectures. Recent advancements in click chemistry have further expanded its utility, enabling efficient assembly of larger molecules with precise control over their properties.

From a synthetic standpoint, the preparation of 2-Amino-5-(bromomethyl)-6-(difluoromethyl)pyridine-3-carboxaldehyde involves a multi-step process that typically begins with the synthesis of pyridine derivatives. The introduction of the amino and aldehyde groups is achieved through selective substitution reactions, while the bromomethyl and difluoromethyl substituents are introduced via nucleophilic aromatic substitution or other specialized techniques. The synthesis pathway requires careful optimization to ensure high yields and purity, given the complexity of the molecule.

The compound's stability under various conditions has also been a subject of recent research. Studies have demonstrated that it exhibits good thermal stability and resistance to hydrolysis under physiological conditions, making it suitable for long-term storage and use in biological systems. Furthermore, its solubility properties have been optimized through modifications to its substituents, enhancing its suitability for both in vitro and in vivo applications.

In conclusion, 2-Amino-5-(bromomethyl)-6-(difluoromethyl)pyridine-3-carboxaldehyde represents a versatile platform for exploring new chemical entities with potential applications across multiple disciplines. Its unique structure, combined with recent advances in synthetic methodologies and biological evaluations, positions it as a valuable tool for researchers seeking innovative solutions in drug discovery and materials science.